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Compound of Interest

Compound Name: Amn082

CAS No.: 83027-13-8

Cat. No.: B3156462

Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

chemical Amn082. Specific disposal protocols for Amn082 are not readily available in public

resources. Therefore, it is imperative to consult the official Safety Data Sheet (SDS) provided

by your supplier and to contact your institution's Environmental Health and Safety (EHS) office

for procedures compliant with local, state, and federal regulations. Treat Amn082 as a

potentially hazardous material at all times.

Amn082 is a selective, orally bioavailable allosteric agonist of the metabotropic glutamate

receptor 7 (mGluR7).[1] Due to its biological activity and the fact that its hazards are not fully

characterized, proper handling and disposal are critical to ensure laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before handling Amn082, ensure you are wearing appropriate Personal Protective Equipment

(PPE), including safety goggles, a lab coat, and chemical-resistant gloves. A product

information sheet from one supplier recommends avoiding ingestion, inhalation, and contact

with eyes, skin, or clothing, and washing thoroughly after handling.[2]
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Step-by-Step Disposal Protocol
The following is a general procedure for the disposal of research chemicals like Amn082. This

protocol should be adapted to your specific laboratory and institutional guidelines.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired solid Amn082.

Liquid Waste: Solutions containing Amn082, typically dissolved in solvents like Dimethyl

Sulfoxide (DMSO).

Contaminated Labware: Items such as pipette tips, vials, and gloves that have come into

direct contact with Amn082.

Step 2: Waste Collection and Containment

Solid Amn082 Waste:

Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with other chemical waste unless compatibility is confirmed.

Amn082 Solutions (e.g., in DMSO):

Collect in a designated, leak-proof, and sealed container for organic solvent waste.[3][4]

The container must be compatible with the solvent used (e.g., a high-density polyethylene

container for DMSO solutions).

Never dispose of Amn082 solutions down the sink.[5]

Contaminated Sharps and Labware:

Dispose of chemically contaminated sharps (needles, scalpels) in a designated, puncture-

resistant sharps container labeled for chemical waste.

Place non-sharp contaminated items (e.g., microfuge tubes, pipette tips) into a durable,

sealed plastic bag or container clearly marked as hazardous chemical waste.
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Step 3: Labeling Hazardous Waste

Properly label every waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "Amn082 (N,N′-bis(diphenylmethyl)-1,2-ethanediamine,

dihydrochloride)."

The solvent used (e.g., "in DMSO") and its concentration.

The approximate quantity of waste.

The date the waste was first added to the container (accumulation start date).

The Principal Investigator's name and lab location.

Step 4: Storage and Disposal

Store the sealed and labeled waste containers in a designated satellite accumulation area

within your laboratory.

Ensure the storage area is secure and away from drains, heat sources, and incompatible

chemicals.

Arrange for waste pickup through your institution's EHS office. Follow their specific

procedures for scheduling a collection.

Quantitative Data for Amn082
The following table summarizes key quantitative data for Amn082, compiled from various

suppliers and research articles.
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Property Value Source(s)

Molecular Formula C₂₈H₂₈N₂ • 2HCl

Molecular Weight 465.5 g/mol

CAS Number 97075-46-2

Purity ≥98%

Form Crystalline solid

Storage Temperature -20°C

Stability ≥ 4 years (at -20°C)

Solubility (approx.)
DMSO: 100 mMWater: 5

mMEthanol: 1 mM

EC₅₀
64 nM (for inhibiting cAMP in

CHO cells)

Visualizing Procedural and Biological Pathways
To further support laboratory operations, the following diagrams illustrate the recommended

disposal workflow and the known signaling pathway of Amn082.
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Step 1: Preparation & Segregation

Step 2: Containment & Labeling

Step 3: Final Disposal
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Caption: A workflow diagram outlining the key steps for the safe disposal of Amn082 waste.
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Caption: A simplified signaling pathway for the mGluR7 allosteric agonist Amn082.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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